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Introduction
Dimethylvinphos is an organophosphate insecticide, a class of compounds known for their

potent activity against a wide range of insect pests.[1][2] As the dimethyl analogue of

chlorfenvinphos, it functions as a contact and stomach poison, primarily utilized for the control

of stem borers and leaf rollers in rice cultivation.[2][3][4] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, mechanism of

action, metabolic pathways, and analytical methodologies for Dimethylvinphos, tailored for

researchers, scientists, and professionals in drug development and environmental science.

Chemical Identity and Structure
Accurate identification of a chemical entity is foundational to all scientific investigation.

Dimethylvinphos is systematically named [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl

phosphate.[5] Due to the presence of a carbon-carbon double bond in its vinyl side chain,

Dimethylvinphos exhibits geometric isomerism, existing as two distinct stereoisomers: (E)-

and (Z)-isomers.[2] The technical-grade material is predominantly composed of the (Z)-isomer

(>95%).[4]

Key Identifiers:

IUPAC Name: [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate[5]
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CAS Registry Number: 2274-67-1[5][6]

Molecular Formula: C₁₀H₁₀Cl₃O₄P[1][5]

Molecular Weight: 331.52 g/mol [2][7]

SMILES: COP(=O)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl[5][8]

InChI Key: QSGNQELHULIMSJ-UHFFFAOYSA-N[5]

Caption: Chemical structure of Dimethylvinphos.

Physicochemical Properties
The environmental fate and biological activity of Dimethylvinphos are dictated by its

physicochemical properties. A summary of these key properties is presented in the table below.

Property Value Source

Molecular Weight 331.52 g/mol [2][7]

Melting Point 69.5 °C [4][6]

Boiling Point 126 °C at 0.05 Torr [4][6]

Water Solubility 130 mg/L at 20 °C [3][4]

Vapor Pressure 1.3 x 10⁻³ Pa at 25 °C [3][4]

Log P (Octanol/Water Partition

Coefficient)
2.4 [5]

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphate insecticides, Dimethylvinphos exerts its toxic effect by inhibiting

the enzyme acetylcholinesterase (AChE) in the nervous systems of insects.[2][9] AChE is

crucial for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By
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inhibiting AChE, Dimethylvinphos causes an accumulation of ACh, leading to continuous

nerve stimulation, paralysis, and ultimately, the death of the insect.[9][10]
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Dimethylvinphos.

Synthesis and Formulation
The industrial synthesis of Dimethylvinphos typically involves a multi-step process. A key step

is the reaction of a chlorinated vinyl alcohol intermediate with dimethyl phosphorochloridate.

This process requires controlled conditions to ensure a high yield and chemical stability of the

final product, followed by purification steps.[2] For agricultural applications, Dimethylvinphos
is commonly formulated into emulsifiable concentrates suitable for foliar application.[2]

Metabolism and Toxicokinetics
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In mammals, Dimethylvinphos is rapidly metabolized and eliminated.[11][12] The primary

metabolic pathway involves demethylation, which is mediated by two key enzymes in the liver:

glutathione S-methyl transferase in the cytosol and microsomal mono-oxygenase.[11] This

initial step is followed by the hydrolysis of the resulting desmethyl Dimethylvinphos to 2,4-

dichlorophenacyl chloride.[11] This intermediate is further metabolized to several compounds,

including 2,4-dichloromandelic acid and 1-(2,4-dichlorophenyl)ethanol, which are then

conjugated with glucuronic acid and excreted.[4][11] Pre-treatment with phenobarbital has

been shown to enhance the activity of these metabolizing enzymes, leading to a protective

effect against the acute toxicity of Dimethylvinphos.[11]
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Caption: Metabolic pathway of Dimethylvinphos in mammals.

Toxicology and Safety
Dimethylvinphos is classified as toxic if swallowed and very toxic to aquatic life with long-

lasting effects.[5]

GHS Hazard Statements:

H301: Toxic if swallowed[5]

H400: Very toxic to aquatic life[5]

H410: Very toxic to aquatic life with long lasting effects[5]

Due to its toxicity, handling of Dimethylvinphos requires appropriate personal protective

equipment and adherence to safety protocols. It is not approved for use as a pesticide in the

European Union.[13]

Analytical Methodologies
The detection and quantification of Dimethylvinphos in environmental and biological samples

are critical for monitoring and risk assessment. A widely used and effective method is Gas

Chromatography coupled with Mass Spectrometry (GC-MS), often preceded by a Quick, Easy,

Cheap, Effective, Rugged, and Safe (QuEChERS) sample preparation.[14]

Experimental Protocol: QuEChERS-GC-MS Analysis of
Dimethylvinphos in Rice Paddies
This protocol outlines a validated method for the determination of Dimethylvinphos in rice

paddy samples.[14]

1. Sample Preparation (QuEChERS) a. Weigh 10 g of a homogenized rice paddy sample into a

50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Add the QuEChERS extraction salts

(e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate

sesquihydrate). d. Shake vigorously for 1 minute. e. Centrifuge at 4000 rpm for 5 minutes. f.
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Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube

containing dispersive solid-phase extraction (d-SPE) sorbent (e.g., 150 mg MgSO₄, 50 mg

primary secondary amine (PSA)). g. Vortex for 30 seconds. h. Centrifuge at 10,000 rpm for 2

minutes. i. Collect the supernatant for GC-MS analysis.

2. GC-MS Analysis a. Gas Chromatograph (GC) Conditions:

Injector: Splitless mode, 250 °C.
Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Oven Temperature Program: Initial temperature of 70 °C for 2 minutes, ramp to 280 °C at 10
°C/min, hold for 5 minutes. b. Mass Spectrometer (MS) Conditions:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Acquisition Mode: Selected Ion Monitoring (SIM).
Monitored Ions: Select characteristic ions for Dimethylvinphos for quantification and
confirmation.

start [label="Start: Rice Paddy Sample", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; homogenize

[label="Homogenize Sample"]; extract [label="Acetonitrile

Extraction\nwith QuEChERS salts"]; centrifuge1 [label="Centrifuge"];

cleanup [label="Dispersive SPE Cleanup"]; centrifuge2

[label="Centrifuge"]; analyze [label="GC-MS Analysis",

shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; end

[label="End: Data Acquisition\nand Quantification", shape=ellipse,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> homogenize; homogenize -> extract; extract -> centrifuge1;

centrifuge1 -> cleanup; cleanup -> centrifuge2; centrifuge2 ->

analyze; analyze -> end; }

Caption: Workflow for the analysis of Dimethylvinphos using QuEChERS and GC-MS.

Environmental Fate and Degradation
The persistence of Dimethylvinphos in the environment is a key consideration for its

ecological impact. It is known to be unstable in sunlight and undergoes hydrolysis in water.[4]
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At a pH of 7.0 and a temperature of 25 °C, the hydrolysis half-life of Dimethylvinphos is

approximately 40 days.[4] Its degradation products are generally less toxic than the parent

compound.[9]

Conclusion
Dimethylvinphos remains a significant organophosphate insecticide, particularly in rice

cultivation. A thorough understanding of its chemical properties, mechanism of action,

metabolism, and analytical detection methods is essential for its safe and effective use, as well

as for assessing its environmental and toxicological impact. The methodologies and data

presented in this guide provide a solid foundation for researchers and scientists working with

this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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